Cas no 1201644-37-2 (1-[4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]piperazin-1-yl]ethanone)

1-[4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]piperazin-1-yl]ethanone structure
1201644-37-2 structure
Product Name:1-[4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]piperazin-1-yl]ethanone
CAS No:1201644-37-2
MF:C17H26BN3O3
MW:331.21764421463
CID:2616976
PubChem ID:58412455
Update Time:2025-04-21

1-[4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]piperazin-1-yl]ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-[4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]piperazin-1-yl]ethanone
    • 1-(4-(4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDIN-2-YL)PIPERAZIN-1-YL)ETHANONE
    • 1-[4-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinyl]-1-piperazinyl]ethanone
    • SCHEMBL12266237
    • 1201644-37-2
    • DTXSID601123386
    • DB-147323
    • 1-(4-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)piperazin-1-yl)ethan-1-one
    • MB18540
    • 1-{4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]piperazin-1-yl}ethan-1-one
    • Inchi: 1S/C17H26BN3O3/c1-13(22)20-8-10-21(11-9-20)15-12-14(6-7-19-15)18-23-16(2,3)17(4,5)24-18/h6-7,12H,8-11H2,1-5H3
    • InChI Key: HLYJIGRSAPYOTO-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CN=C(C=2)N2CCN(C(C)=O)CC2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 331.2067219Da
  • Monoisotopic Mass: 331.2067219Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 462
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.9Ų
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